Cas no 1868792-46-4 (3-Buten-2-one, 4-(5-bromo-3-thienyl)-3-methyl-)

• Product Name: 3-Buten-2-one, 4-(5-bromo-3-thienyl)-3-methyl-
• CAS No: 1868792-46-4
• MF: C₉H₉BrOS
• MW: 245.136160612106
• CID: 5245729
• Update Time: 2025-06-15

3-Buten-2-one, 4-(5-bromo-3-thienyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-(5-bromo-3-thienyl)-3-methyl-

• Inchi： 1S/C9H9BrOS/c1-6(7(2)11)3-8-4-9(10)12-5-8/h3-5H,1-2H3
• InChI Key： BURDBCSFTATRBU-UHFFFAOYSA-N
• SMILES： CC(=O)C(C)=CC1C=C(Br)SC=1

Additional information on 3-Buten-2-one, 4-(5-bromo-3-thienyl)-3-methyl-

Chemical Profile of 3-Buten-2-one, 4-(5-bromo-3-thienyl)-3-methyl- (CAS No. 1868792-46-4)

The compound 3-Buten-2-one, 4-(5-bromo-3-thienyl)-3-methyl- (CAS No. 1868792-46-4) is a structurally intriguing molecule that has garnered attention in the field of pharmaceutical and agrochemical research due to its unique chemical properties and potential biological activities. This compound belongs to the class of α,β-unsaturated ketones, which are well-known for their versatile reactivity and role as key intermediates in organic synthesis.

The molecular structure of this compound features a butenone core substituted with a 5-bromo-3-thienyl group at the fourth position and a methyl group at the third position. This specific arrangement of functional groups imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel molecules with tailored biological functions. The presence of both bromine and thiophene moieties enhances its potential utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry for constructing complex heterocyclic frameworks.

In recent years, there has been a growing interest in exploring the pharmacological potential of unsaturated ketones derived from thienyl precursors. The 5-bromo-3-thienyl substituent not only contributes to the molecular diversity but also serves as a handle for further functionalization through palladium-catalyzed reactions. This feature is particularly advantageous for generating libraries of compounds for high-throughput screening (HTS) in drug discovery campaigns.

One of the most compelling aspects of this compound is its potential as a precursor for developing bioactive molecules. For instance, derivatives of α,β-unsaturated ketones have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The bromine atom in the 5-bromo-3-thienyl group allows for easy introduction of other pharmacophores via transition-metal-catalyzed cross-coupling reactions, enabling the construction of hybrid molecules that may exhibit enhanced biological activity.

Recent studies have highlighted the importance of thiophene-based scaffolds in medicinal chemistry due to their favorable pharmacokinetic profiles and ability to interact with biological targets. The incorporation of a thienyl ring into the butenone core not only improves lipophilicity but also introduces aromaticity, which can enhance binding affinity to proteins. Moreover, the electron-withdrawing nature of the carbonyl group and the electron-donating effect of the thiophene ring create a delicate balance that can modulate reactivity and biological activity.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility. The key steps typically include bromination of a thiophene derivative followed by condensation with an appropriate aldehyde or ketone to form the α,β-unsaturated system. The introduction of the methyl group at the third position can be achieved through alkylation reactions or by employing organometallic reagents such as Grignard or lithiated intermediates. These synthetic strategies underscore the flexibility of this scaffold in accommodating diverse functional groups while maintaining structural integrity.

In terms of applications, this compound has shown promise in several areas. In agrochemical research, derivatives of unsaturated ketones have been explored as pheromone mimics or as intermediates for synthesizing novel pesticides. The ability to modify both the thienyl and butenone moieties allows chemists to fine-tune properties such as volatility, solubility, and target specificity.

Furthermore, the pharmaceutical industry has leveraged similar structures in developing small-molecule inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The 5-bromo-3-thienyl moiety provides a convenient entry point for further derivatization, enabling the creation of molecules with improved metabolic stability and selectivity. Computational modeling studies have also suggested that this compound may interact with specific amino acid residues in protein binding pockets, offering insights into its potential mechanism of action.

The versatility of this compound is further demonstrated by its utility in material science applications. For example, conjugated systems like α,β-unsaturated ketones can be polymerized to form organic semiconductors or used in optoelectronic devices due to their ability to absorb light across multiple wavelengths. The presence of halogen atoms such as bromine can also enhance photoreactivity under certain conditions, making it suitable for photochemical transformations.

Future research directions may focus on exploring novel synthetic routes to optimize yield and purity while minimizing side reactions. Additionally, investigating the biological activity of this compound and its derivatives will be crucial in determining its therapeutic potential. Collaborative efforts between synthetic chemists and biologists will be essential in unraveling its mechanism of action and identifying new applications.

In conclusion,3-Buten-2-one, 4-(5-bromo-3-thienyl)-3-methyl-* (CAS No. 1868792-46-4) represents a structurally fascinating molecule with broad utility across multiple disciplines. Its unique combination of functional groups makes it an attractive scaffold for designing novel bioactive molecules with applications ranging from pharmaceuticals to advanced materials. As research continues to uncover new synthetic methodologies and biological functions,this compound* is poised to play an increasingly significant role in scientific innovation.